Cas no 112329-11-0 (methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate)

• Product name: methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate
• CAS No: 112329-11-0
• MF: C₁₂H₂₀O₄
• MW: 228.285
• CID: 2608536
• PubChem ID: 71336331

methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate
• 112329-11-0
• DTXSID70764167

• Inchi： InChI=1S/C12H20O4/c1-3-4-5-7-12(15-9-10-16-12)8-6-11(13)14-2/h6,8H,3-5,7,9-10H2,1-2H3
• InChI Key： FAVJPLBQJLIPEU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 228.13615911Da
• Monoisotopic Mass: 228.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų